![molecular formula C15H10FNO6 B6408656 4-(3-Fluoro-4-methoxycarbonylphenyl)-2-nitrobenzoic acid, 95% CAS No. 1261970-98-2](/img/structure/B6408656.png)
4-(3-Fluoro-4-methoxycarbonylphenyl)-2-nitrobenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(3-Fluoro-4-methoxycarbonylphenyl)-2-nitrobenzoic acid, 95% (abbreviated as 4-FMNPA-95%) is an important organic compound used in various scientific experiments and research applications. It is a white powder with a molecular weight of 330.2 g/mol and a melting point of 114-116°C. 4-FMNPA-95% has a wide range of applications in the fields of organic synthesis, biochemistry, and pharmacology.
Mechanism of Action
The mechanism of action of 4-FMNPA-95% is not fully understood. However, it is believed that the compound acts as a proton donor in the presence of an acid catalyst. This facilitates the formation of a new bond between the two reactants, resulting in the formation of the desired product.
Biochemical and Physiological Effects
4-FMNPA-95% has not been studied extensively for its biochemical and physiological effects. However, it is believed to be non-toxic and has no known adverse effects.
Advantages and Limitations for Lab Experiments
The use of 4-FMNPA-95% in laboratory experiments has several advantages. It is easy to obtain, and it has a high purity level, which makes it suitable for use in a wide range of scientific experiments and research applications. In addition, the compound is relatively stable and can be stored for an extended period of time without degradation. However, the compound is sensitive to light and moisture, and should be stored in a cool, dark place.
Future Directions
The future of 4-FMNPA-95% is promising. It has potential applications in the fields of organic synthesis, biochemistry, and pharmacology. Further research is needed to explore the full range of its biochemical and physiological effects. In addition, further studies are needed to investigate the potential uses of 4-FMNPA-95% in the development of new pharmaceuticals and agrochemicals. Finally, further research is needed to identify new synthesis methods for the compound.
Synthesis Methods
4-FMNPA-95% is synthesized through a multi-step reaction process. The first step involves the reaction of 4-methoxycarbonylphenol with 3-fluoro-4-nitrobenzoic acid in the presence of an acid catalyst. This reaction produces 4-(3-fluoro-4-methoxycarbonylphenyl)-2-nitrobenzoic acid. The second step involves the purification of the reaction product through recrystallization and filtration. The final product is a white powder with a purity of 95%.
Scientific Research Applications
4-FMNPA-95% is widely used in various scientific research applications. It is commonly used as a starting material for the synthesis of a variety of organic compounds, such as pharmaceuticals and agrochemicals. It is also used as a reagent in the synthesis of heterocyclic compounds, such as quinolines and pyridines. In addition, 4-FMNPA-95% is used in the synthesis of polymers, such as polyurethanes and polyesters.
properties
IUPAC Name |
4-(3-fluoro-4-methoxycarbonylphenyl)-2-nitrobenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10FNO6/c1-23-15(20)10-4-2-8(6-12(10)16)9-3-5-11(14(18)19)13(7-9)17(21)22/h2-7H,1H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ANWMWPRGWGHGQV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=C(C=C1)C2=CC(=C(C=C2)C(=O)O)[N+](=O)[O-])F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10FNO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80691511 |
Source
|
Record name | 3'-Fluoro-4'-(methoxycarbonyl)-3-nitro[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80691511 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
319.24 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(3-Fluoro-4-methoxycarbonylphenyl)-2-nitrobenzoic acid | |
CAS RN |
1261970-98-2 |
Source
|
Record name | 3'-Fluoro-4'-(methoxycarbonyl)-3-nitro[1,1'-biphenyl]-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80691511 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.